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Compound of Interest

Compound Name: VD2173

Cat. No.: B12424836 Get Quote

Disclaimer: This document provides generalized guidance on the proper disposal of a

laboratory chemical, referred to as VD2173. A specific Safety Data Sheet (SDS) for VD2173
was not located. Therefore, researchers, scientists, and drug development professionals must

consult the manufacturer-provided SDS for the specific compound in use and adhere to all

institutional and local regulations for hazardous waste management.

The following procedures are based on established best practices for the handling and disposal

of hazardous research chemicals.

Immediate Safety and Handling
Before initiating any disposal procedures, ensure you are operating in a well-ventilated area,

preferably within a chemical fume hood. All personnel must wear appropriate Personal

Protective Equipment (PPE), including chemical-resistant gloves (e.g., nitrile), safety goggles,

and a laboratory coat. Avoid creating dust or aerosols of the compound. Skin and eye contact

should be strictly avoided.

Quantitative Data Summary for Chemical Waste
Disposal
When preparing for the disposal of any chemical waste, it is crucial to gather and document

specific quantitative and qualitative data as mandated by safety protocols and regulatory
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bodies. The following table outlines the essential parameters to consider, using hypothetical

examples for VD2173.

Parameter Specification
Example for VD2173 Waste
Stream

Waste Category

The classification of the waste

(e.g., halogenated solvent,

non-halogenated solvent, solid

chemical waste).

Solid Chemical Waste; Non-

halogenated Solvent Waste (if

in solution)

Chemical Composition

A complete list of all chemical

constituents in the waste

container, with estimated

concentrations.

VD2173 (~5g), DMSO (100mL)

Container Material

The type of material the waste

container is made from (must

be compatible with the waste).

High-Density Polyethylene

(HDPE), Borosilicate Glass

Maximum Fill Volume

The maximum allowable

volume of waste in the

container, typically not

exceeding 90% of the

container's capacity.

For a 1L bottle, do not exceed

900mL.

Labeling Requirements

Information that must be

present on the hazardous

waste label.

"Hazardous Waste", full

chemical names, PI name, lab

location, date

Storage Temperature

The appropriate temperature

range for storing the waste

pending disposal.

15-25°C (Room Temperature)

Incompatible Materials
A list of substances that should

not be mixed with the waste.

Strong oxidizing agents, strong

acids, strong bases

Standard Operating Protocol for the Disposal of
VD2173
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The disposal of VD2173 should be treated as a formal experimental protocol to ensure safety

and compliance.

Objective: To safely collect, store, and dispose of VD2173 waste and any contaminated

materials in accordance with institutional and regulatory guidelines.

Materials:

VD2173 waste (solid or in solution)

Dedicated, compatible hazardous waste container with a screw-top lid

Hazardous waste labels

Personal Protective Equipment (PPE) as specified above

Spill kit for chemical spills

Procedure:

Waste Segregation and Collection:

Do not mix VD2173 waste with other incompatible waste streams.[1]

Collect all solid waste containing VD2173, including contaminated consumables like

pipette tips, tubes, and gloves, in a dedicated, clearly labeled solid hazardous waste

container.

For solutions containing VD2173, use a dedicated liquid hazardous waste container. The

container must be made of a material compatible with the chemical and any solvents

used.[2]

Keep the waste container tightly closed except when adding waste.[1]

Labeling of Hazardous Waste:

As soon as waste is first added to the container, affix a hazardous waste label.
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The label must include the words "Hazardous Waste," the full chemical names of all

contents (no abbreviations), and their approximate concentrations or quantities.[1]

Include the name of the principal investigator, the laboratory room number, and the date

the waste was first generated.

Storage of Chemical Waste:

Store the sealed and labeled hazardous waste container in a designated, secure area

within the laboratory.

Ensure the storage area is away from general traffic and incompatible materials.

Follow all institutional guidelines for the secondary containment of hazardous waste.

Arranging for Disposal:

When the waste container is nearly full (approximately 90%), arrange for its disposal.

Contact your institution's Environmental Health and Safety (EHS) office to schedule a

pickup for the hazardous waste.[2]

Follow their specific procedures for waste manifests and pickup schedules.

Spill Management:

In the event of a spill, immediately alert personnel in the area.

If the spill is small and you are trained to handle it, use an appropriate chemical spill kit to

contain and absorb the material.

All materials used for spill cleanup must be disposed of as hazardous waste.

For large spills, evacuate the area and contact your institution's EHS emergency line.

Prohibited Disposal Methods:

NEVER dispose of VD2173, or any other hazardous chemical, down the drain or in the

regular trash. This can harm the environment and violate regulations.
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Empty containers that held VD2173 must be triple-rinsed with a suitable solvent. The rinsate

must be collected and treated as hazardous waste.

VD2173 Disposal Workflow
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of VD2173.
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Start: VD2173 Waste Generated

1. Don Appropriate PPE
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3a. Solid Waste
(Powder, Contaminated Items)

Solid
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4a. Collect in Labeled
Solid Waste Container

4b. Collect in Labeled
Liquid Waste Container

5. Container Full? (90%)

6. Store Securely in
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No

7. Contact EHS for Pickup
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End: Waste Disposed
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Caption: Workflow for the proper disposal of VD2173 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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